Cas no 23405-34-7 (2-(Hydroxymethyl)terephthalic acid)

• Product Name: 2-(Hydroxymethyl)terephthalic acid
• CAS No: 23405-34-7
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 2935453
• Update Time: 2023-08-10

2-(Hydroxymethyl)terephthalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)terephthalic acid
• 2-(Hydroxymethyl)terephthalic acid

• Inchi： 1S/C9H8O5/c10-4-6-3-5(8(11)12)1-2-7(6)9(13)14/h1-3,10H,4H2,(H,11,12)(H,13,14)
• InChI Key： VXDNPRHLFXHOKH-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 196.03717335 g/mol
• Monoisotopic Mass: 196.03717335 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.8
• Molecular Weight: 196.16